Cas no 337355-81-4 (3-[4-(benzyloxy)phenyl]-1,2-oxazole-5-carbaldehyde)

3-[4-(benzyloxy)phenyl]-1,2-oxazole-5-carbaldehyde structure
337355-81-4 structure
Product Name:3-[4-(benzyloxy)phenyl]-1,2-oxazole-5-carbaldehyde
CAS No:337355-81-4
MF:C17H13NO3
MW:279.290024518967
CID:301961
PubChem ID:11818305
Update Time:2025-04-19

3-[4-(benzyloxy)phenyl]-1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxaldehyde,3-[4-(phenylmethoxy)phenyl]-
    • 3-(4-Benzyloxy-phenyl)-isoxazole-5-carbaldehyde
    • 3-(4-BENZYLOXYPHENYL)ISOXAZOLE-5-CARBALDEHYDE,
    • 3-(4-phenylmethoxyphenyl)-1,2-oxazole-5-carbaldehyde
    • 3-(4-benzyloxy-phenyl)-isoxazol-5-carbaldehyde
    • 3-(4-phenylmethoxyphenyl)-5-isoxazolecarboxaldehyde
    • 5-Isoxazolecarboxaldehyde,3-[4-(phenylmethoxy)phenyl]
    • 3-[4-(benzyloxy)phenyl]-1,2-oxazole-5-carbaldehyde
    • 3-(4-(benzyloxy)phenyl)isoxazole-5-carbaldehyde
    • DTXSID30473647
    • SCHEMBL189438
    • A821911
    • AB27246
    • FT-0744646
    • FHFSYUPEVSXYLG-UHFFFAOYSA-N
    • 337355-81-4
    • DB-068872
    • Inchi: 1S/C17H13NO3/c19-11-16-10-17(18-21-16)14-6-8-15(9-7-14)20-12-13-4-2-1-3-5-13/h1-11H,12H2
    • InChI Key: FHFSYUPEVSXYLG-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(C2C=C(C=O)ON=2)=CC=1

Computed Properties

  • Exact Mass: 279.09000
  • Monoisotopic Mass: 279.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33000
  • LogP: 3.73310

3-[4-(benzyloxy)phenyl]-1,2-oxazole-5-carbaldehyde Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-[4-(benzyloxy)phenyl]-1,2-oxazole-5-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:337355-81-4)3-[4-(benzyloxy)phenyl]-1,2-oxazole-5-carbaldehyde
Order Number:A821911
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):934.0
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Amadis Chemical Company Limited
(CAS:337355-81-4)3-[4-(benzyloxy)phenyl]-1,2-oxazole-5-carbaldehyde
A821911
Purity:99%
Quantity:1g
Price ($):934.0
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